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Compound of Interest

Compound Name:
8-Hydroxyquinoline-7-carboxylic

acid

Cat. No.: B025490 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) or detailed disposal protocol for 8-
Hydroxyquinoline-7-carboxylic acid was publicly available at the time of this writing. The

following procedures are based on the safety data sheets for the closely related compounds, 8-

Hydroxyquinoline and its 2-carboxylic acid isomer. It is imperative to consult with your

institution's Environmental Health and Safety (EHS) department for specific guidance and to

ensure compliance with all local, state, and federal regulations.

This guide provides essential safety and logistical information for the proper disposal of 8-
Hydroxyquinoline-7-carboxylic acid, designed for researchers, scientists, and drug

development professionals. The primary consideration for disposal is the compound's

significant environmental hazard, as related compounds are classified as very toxic to aquatic

life with long-lasting effects.[1]

Immediate Safety and Handling for Disposal
Before beginning any disposal procedures, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A lab coat
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Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of

any dust.[1]

Quantitative Data
No specific quantitative data for the disposal of 8-Hydroxyquinoline-7-carboxylic acid was

found in the available safety data sheets. For related compounds, there is no specified

concentration limit for disposal, as the primary directive is to avoid environmental release

entirely.[1][2] All waste is to be treated as hazardous.

Parameter Value

Waste Classification Hazardous Waste.[1][2]

Environmental Hazard
Very toxic to aquatic life with long-lasting effects

(based on 8-Hydroxyquinoline).[1]

Disposal Route Approved Waste Disposal Plant.[1][3]

Reportable Quantity (RQ)

Not established for 8-Hydroxyquinoline-7-

carboxylic acid. The parent compound, 8-

Hydroxyquinoline, is listed as a toxic solid,

organic, n.o.s. (UN2811), but no specific RQ is

provided.[1]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the steps for the safe disposal of 8-Hydroxyquinoline-7-carboxylic acid
waste, including pure compound, contaminated labware, and solutions.

1.0 Waste Segregation and Collection

1.1. Solid Waste: 1.1.1. Do not mix 8-Hydroxyquinoline-7-carboxylic acid waste with other

chemical waste unless approved by your EHS department. 1.1.2. Collect any unused or waste

solid compound in a clearly labeled, sealable container. The container must be compatible with

the chemical. 1.1.3. Label the container as "Hazardous Waste: 8-Hydroxyquinoline-7-
carboxylic acid" and include the date.
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1.2. Contaminated Labware and Materials: 1.2.1. Any items such as weigh boats, gloves, and

pipette tips that are contaminated with the compound should be considered hazardous waste.

1.2.2. Place these items in a designated, sealed waste bag or container separate from regular

trash. 1.2.3. Label the container clearly as "Hazardous Waste: Contaminated materials with 8-
Hydroxyquinoline-7-carboxylic acid."

1.3. Aqueous Solutions: 1.3.1. Do not dispose of solutions containing 8-Hydroxyquinoline-7-
carboxylic acid down the drain.[1][2] 1.3.2. Collect all aqueous waste in a labeled, sealed, and

appropriate waste container. 1.3.3. The label should read "Hazardous Waste: Aqueous solution

of 8-Hydroxyquinoline-7-carboxylic acid" and specify the approximate concentration and

other components of the solution.

2.0 Storage Pending Disposal

2.1. Store the sealed hazardous waste containers in a designated, secure area, away from

incompatible materials such as strong oxidizing agents.[2] 2.2. Ensure the storage area is cool,

dry, and well-ventilated.[2] 2.3. The storage area should be clearly marked as a hazardous

waste accumulation point.

3.0 Final Disposal

3.1. Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor. 3.2. Provide the waste manifest

with all necessary information about the chemical. 3.3. All waste must be handled in

accordance with local, state, and federal regulations.[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 8-
Hydroxyquinoline-7-carboxylic acid.
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Caption: Disposal workflow for 8-Hydroxyquinoline-7-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

